Cas no 2248336-83-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyridine-2-carboxylate
• CAS No: 2248336-83-4
• MF: C₁₆H₁₂N₂O₄S
• MW: 328.342482566834
• CID: 5778347
• PubChem ID: 165979815
• Update Time: 2025-06-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6515951
• 2248336-83-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyridine-2-carboxylate

• Inchi： 1S/C16H12N2O4S/c1-2-23-12-8-5-9-17-13(12)16(21)22-18-14(19)10-6-3-4-7-11(10)15(18)20/h3-9H,2H2,1H3
• InChI Key： GNJCZPPBTWCDSU-UHFFFAOYSA-N
• SMILES： S(CC)C1=CC=CN=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 328.05177804g/mol
• Monoisotopic Mass: 328.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyridine-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyridine-2-carboxylate (CAS No. 2248336-83-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyridine-2-carboxylate, with the CAS number 2248336-83-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindole derivatives and is characterized by its complex molecular architecture, which includes a pyridine ring substituted with an ethylsulfanyl group and an isoindole moiety with a dioxo functionality.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyridine-2-carboxylate typically involves multi-step reactions, including the formation of the isoindole core and subsequent functionalization of the pyridine ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic research and industrial applications.

In terms of its chemical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyridine-2-carboxylate exhibits high stability under various conditions and demonstrates good solubility in common organic solvents. These properties make it suitable for a wide range of experimental setups, from in vitro assays to in vivo studies. Additionally, the presence of the ethylsulfanyl group imparts unique reactivity and selectivity to the molecule, which can be leveraged for targeted drug design.

Recent studies have explored the biological activities of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyridine-2-carboxylate. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit potent inhibitory activity against certain kinases and proteases, which are key targets in cancer and inflammatory diseases. These findings have sparked interest in further investigating its therapeutic potential through preclinical and clinical trials.

Beyond its direct biological effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyridine-2-carboxylate has also been studied for its ability to modulate cellular signaling pathways. Research has shown that this compound can interfere with specific signaling cascades involved in cell proliferation and apoptosis. This property makes it a valuable tool for understanding the molecular mechanisms underlying various physiological and pathological processes.

In the context of drug development, the structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyridine-2-carboxylate offers numerous opportunities for optimization and derivatization. Chemists can modify different parts of the molecule to enhance its pharmacological properties, such as potency, selectivity, and bioavailability. For example, substituting the ethylsulfanyl group with other functional groups or altering the substituents on the pyridine ring can lead to compounds with improved therapeutic profiles.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyridine-2-carboxylate is another critical aspect that has been extensively evaluated. Toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyridine-2-carboxylate (CAS No. 2248336-83-4) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and biological activities make it a valuable target for both fundamental research and drug development. Ongoing studies are expected to uncover more about its mechanisms of action and potential applications in treating various diseases.